Cas no 125290-71-3 (2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide)

• Product Name: 2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide
• CAS No: 125290-71-3
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD09037935
• CID: 103590
• PubChem ID: 14774098
• Update Time: 2025-05-20

2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide
• Benzamide,2,4,5-trifluoro-N-(2-hydroxy-1,1-dimethylethyl)-
• AB2995
• 125290-71-3
• Benzamide, 2,4,5-trifluoro-N-(2-hydroxy-1,1-dimethylethyl)-
• MFCD09037935
• Z1616722970
• A805363
• SCHEMBL6415236
• AKOS022179626
• 2,4,5-trifluoro-N-(2-hydroxy-1,1-dimethyl-ethyl)benzamide
• DTXSID60563883

• MDL： MFCD09037935
• Inchi： 1S/C11H12F3NO2/c1-11(2,5-16)15-10(17)6-3-8(13)9(14)4-7(6)12/h3-4,16H,5H2,1-2H3,(H,15,17)
• InChI Key： QOFQGRNWNSCXGA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(NC(C)(C)CO)=O)F)F

Computed Properties

• Exact Mass: 247.08200
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.99550

Additional information on 2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide

2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide

The compound 125290-71-3, also known as 2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide, is a highly specialized organic chemical with a unique structure and a wide range of applications. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acids. The presence of three fluorine atoms at the 2, 4, and 5 positions of the benzene ring imparts distinct electronic and physical properties to the molecule. Additionally, the substituent at the nitrogen atom—a 1-hydroxy-2-methylpropan-2-yl group—contributes to its functional versatility.

Recent studies have highlighted the importance of fluorinated aromatic compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The trifluorobenzamide core of this compound is particularly valuable due to its high stability and reactivity under specific conditions. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, where its ability to undergo nucleophilic substitution and other transformations is highly advantageous.

The N-(1-hydroxy-2-methylpropan-2-yl) group attached to the benzamide moiety introduces hydroxyl functionality into the molecule. This feature is significant in medicinal chemistry, as hydroxyl groups can participate in hydrogen bonding and other non-covalent interactions that are critical for drug-target binding. Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets, providing insights into its potential therapeutic applications.

In terms of synthesis, 125290-71-3 can be prepared through a variety of methods. One common approach involves the reaction of 2,4,5-trifluorobenzoic acid with an appropriate amine derivative under suitable conditions. The use of coupling agents such as carbodiimides or mixed carbonates has been shown to enhance the efficiency of this process. Additionally, recent research has focused on green chemistry approaches to synthesize this compound, emphasizing the use of environmentally friendly reagents and solvents.

The physical properties of 125290-71-3 are also noteworthy. Its melting point and solubility characteristics make it suitable for various industrial applications. For instance, its ability to dissolve in organic solvents while being relatively insoluble in water makes it ideal for use in organic synthesis reactions. Furthermore, its stability under thermal and oxidative conditions has been thoroughly investigated in recent studies, highlighting its suitability for long-term storage and use in demanding chemical processes.

From a toxicological perspective, understanding the safety profile of 125290-71-3 is crucial for its industrial and therapeutic applications. Recent toxicological studies have assessed its acute and chronic toxicity profiles using standardized assays. These studies have demonstrated that while the compound exhibits low toxicity at typical exposure levels, further research is needed to fully characterize its potential risks under various conditions.

In conclusion, 125290-71-3, or 2,4,5-Trifluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide, is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As new applications continue to emerge from ongoing studies, this compound is poised to play an increasingly important role in modern chemistry.